Cas no 1221172-01-5 (2-(Trifluoromethoxy)pyridin-4-amine)

• Product Name: 2-(Trifluoromethoxy)pyridin-4-amine
• CAS No: 1221172-01-5
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 1093778
• PubChem ID: 49871141
• Update Time: 2025-05-21

2-(Trifluoromethoxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethoxy)pyridin-4-amine
• 4-Amino-2-(trifluoromethoxy)pyridine
• AMY17063
• ROJLSHKWMMUBFU-UHFFFAOYSA-N
• SB12812
• DB-292035
• 4-Pyridinamine, 2-(trifluoromethoxy)-
• 2-Trifluoromethoxy-pyridin-4-ylamine
• CS-0080632
• SCHEMBL2303631
• EN300-7543044
• D74234
• MFCD19690147
• 1221172-01-5

• Inchi： 1S/C6H5F3N2O/c7-6(8,9)12-5-3-4(10)1-2-11-5/h1-3H,(H2,10,11)
• InChI Key： ROJLSHKWMMUBFU-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CN=1)N)(F)F

Computed Properties

• Exact Mass: 178.03539727g/mol
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(Trifluoromethoxy)pyridin-4-amine

2-(Trifluoromethoxy)pyridin-4-amine: A Comprehensive Overview

The compound with CAS No. 1221172-01-5, commonly referred to as 2-(Trifluoromethoxy)pyridin-4-amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a trifluoromethoxy group at the 2-position and an amine group at the 4-position. Its chemical formula is C6H4F3NO, and it exhibits a molecular weight of 169.06 g/mol.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Trifluoromethoxy)pyridin-4-amine through various methodologies, including nucleophilic aromatic substitution and coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for applications in drug discovery and material synthesis. The compound's ability to act as both a nucleophile and an electrophile makes it versatile in chemical transformations.

In terms of pharmacological applications, 2-(Trifluoromethoxy)pyridin-4-amine has shown promising results in preliminary studies as a potential lead compound for anti-inflammatory and anti-cancer drug development. Its trifluoromethoxy group contributes to its lipophilicity, which is crucial for drug absorption and bioavailability. Furthermore, the amine group at the 4-position allows for easy functionalization, enabling researchers to explore various analogs with enhanced therapeutic potential.

The compound's electronic properties also make it an attractive candidate for use in organic electronics. Recent studies have demonstrated its ability to act as an electron-deficient acceptor in donor-acceptor systems, which is essential for applications in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Its high electron affinity and stability under ambient conditions make it a valuable component in next-generation electronic materials.

In addition to its chemical applications, 2-(Trifluoromethoxy)pyridin-4-amine has been explored for its role in catalysis. Its ability to coordinate with metal centers has led to its use as a ligand in transition metal-catalyzed reactions, such as cross-coupling reactions and hydrogenation processes. This versatility underscores its importance as a building block in modern chemical synthesis.

From an environmental perspective, the synthesis and application of 2-(Trifluoromethoxy)pyridin-4-amine have been optimized to minimize ecological impact. Researchers have developed greener synthesis routes that reduce waste generation and energy consumption, aligning with global sustainability goals.

In conclusion, 2-(Trifluoromethoxy)pyridin-4-amine (CAS No. 1221172-01-5) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within pharmaceuticals, materials science, and catalysis.